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Compound of Interest

Compound Name: 2614W94

Cat. No.: B1663313

Introduction

The 2614W94 gasket is a high-performance sealing solution engineered for demanding
applications in research, scientific, and drug development environments. This document
provides detailed application notes and protocols for the proper installation and use of the
2614W94 gasket to ensure optimal performance and prevent leakage in critical systems. The
gasket's unique composition offers broad chemical resistance and high-temperature stability,
making it suitable for a wide range of laboratory equipment, including reactors, filtration
systems, and analytical instrumentation.

It is important to note that the part number "2614W94" does not correspond to a universally
recognized standard. The information presented here is based on a specialized gasket with an
approximate internal diameter of 2.614 inches, designed for high-purity and aggressive media
applications. Users should always verify the specific material and dimensions required for their
application.

Materials and Specifications

The 2614W94 gasket is available in several high-performance materials to ensure compatibility
with a wide array of chemicals and operating conditions. The choice of material is critical for the
longevity and integrity of the seal.

Table 1: Quantitative Data Summary of 2614W94 Gasket Materials
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. Temperature
Material
Range

Maximum
Pressure

Durometer
(Shore A)

Chemical
Compatibility
Highlights

-200°C to 260°C
(-328°F to
500°F)[1][2]

PTFE

800 psi (55 bar)

55-65D

Excellent
resistance to
most acids,
bases, and

organic solvents.

[1]3]

-20°C to 205°C
(-4°F to 401°F)
[4]

Viton® (FKM)

1000 psi (69 bar)

75A

Excellent
resistance to
petroleum-based
oils, fuels, and
silicone greases.
[3][5] Not
suitable for
ketones.[5][6]

-55°C to 150°C
(-67°F to 302°F)

EPDM

200 psi (14 bar)

70A

Excellent
resistance to
water, steam,
alcohols, and
some ketones.[1]
Poor resistance
to petroleum oils

and greases.[1]

-60°C to 232°C
(-76°F to 450°F)

Silicone

150 psi (10 bar)

70A

Good resistance
to ozone, acids,
and water.[4]
Often used in
pharmaceutical
and food-grade
applications.[2]

[4]
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Experimental Protocols
Gasket Material Selection Protocol

Objective: To select the appropriate 2614W94 gasket material for a specific application to
ensure chemical compatibility and prevent seal failure.

Methodology:

« Identify all chemical compounds that will be in contact with the gasket, including process
fluids, cleaning agents, and potential reaction byproducts.

o Determine the full operating temperature and pressure range of the application.

o Consult a chemical compatibility chart to cross-reference the identified chemicals with the
available gasket materials (PTFE, Viton®, EPDM, Silicone).[5][6][7]

o Evaluate the mechanical properties required for the application, such as hardness
(durometer) and resistance to creep.[2]

o Select the gasket material that offers the best resistance to the chemical environment and
maintains its integrity at the operational temperature and pressure.

Gasket Installation Protocol

Objective: To ensure a leak-free seal through proper installation of the 2614W94 gasket.
Methodology:
e Preparation of Sealing Surfaces:

o Thoroughly clean the flange faces or sealing surfaces. Remove any old gasket material,
debris, or contaminants.

o Inspect the sealing surfaces for any scratches, dents, or other imperfections that could
compromise the seal.

o Ensure the surfaces are clean and dry before proceeding.
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e Gasket Handling and Inspection:

o Visually inspect the new 2614W94 gasket for any defects, such as cuts, tears, or
imperfections.

o Handle the gasket with clean gloves to prevent contamination.
o Gasket Placement:

o Carefully place the gasket onto the center of the flange face, ensuring it is properly aligned
with the bolt holes.

o Do not apply any adhesive or sealant to the gasket or sealing surfaces unless explicitly
specified for the application.

» Bolt Tightening Procedure:

[e]

Lubricate the threads and bearing surfaces of the bolts and nuts with a suitable lubricant
to achieve accurate and uniform bolt loading.

o Hand-tighten the bolts initially.

o Use a calibrated torque wrench to tighten the bolts in a star or crisscross pattern to ensure
even pressure distribution across the gasket.

o Tighten the bolts in increments (e.g., 30%, 60%, and finally 100% of the recommended
torque value). Consult engineering specifications for the recommended torque values for
your specific flange and bolt size.

 Final Inspection:

o After the final torque sequence, perform a final pass to ensure all bolts are at the specified
torque.

o Pressurize the system to the recommended operating pressure and check for any leaks.

Diagrams
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Caption: Gasket Installation Workflow.
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Caption: Gasket Material Selection Logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1663313?utm_src=pdf-custom-synthesis
https://ibmoore.com/2025/10/08/your-guide-to-chemical-material-compatibility/
https://garlockasia.com/wp-content/uploads/2018/05/RF_O-Ring_Brochure-2.pdf
https://www.aqemachinery.com/resources/which-o-ring-material-is-right-for-my-application.html
https://au.rs-online.com/web/content/discovery/ideas-and-advice/o-rings-and-seals-guide
https://www.henniggasket.com/gasket-answers/faqs/gasket-material-compatibility-chart-for-chemicals/
https://www.henniggasket.com/gasket-answers/faqs/gasket-material-compatibility-chart-for-chemicals/
https://www.ramgaskets.com/help/chemical-compatibility-resistance/
https://gasketech.com.au/best-gasket-types-that-are-compatible-for-strong-chemicals/
https://gasketech.com.au/best-gasket-types-that-are-compatible-for-strong-chemicals/
https://www.benchchem.com/product/b1663313#how-to-install-2614w94-gasket
https://www.benchchem.com/product/b1663313#how-to-install-2614w94-gasket
https://www.benchchem.com/product/b1663313#how-to-install-2614w94-gasket
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Application & Installation

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

